CID 137891057

• Molecular Formula: C98H100Cl5NP4Ru2-7
• Molecular Weight: 1795.1 g/mol
• InChI: InChI=1S/4C22H17P.C2H7N.8CH3.4ClH.Cl.2Ru/c4*1-3-11-20(12-4-1)23(21-13-5-2-6-14-21)22-16-15-18-9-7-8-10-19(18)17-22;1-3-2;;;;;;;;;;;;;;;/h4*1-17H;3H,1-2H3;8*1H3;4*1H;;;/q;;;;;8*-1;;;;;;2*+2/p-3
• InChI Key: VMBLLWMPPYONOE-UHFFFAOYSA-K
• Canonical SMILES: [CH3-].[CH3-].[CH3-].[CH3-].[CH3-].[CH3-].[CH3-].[CH3-].C[NH2+]C.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC4=CC=CC=C4C=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC4=CC=CC=C4C=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC4=CC=CC=C4C=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC4=CC=CC=C4C=C3.[Cl].Cl[Ru]Cl.Cl[Ru]Cl

Description

The compound with the identifier “CID 137891057” is a chemical entity listed in the PubChem database PubChem is a public repository for information on the biological activities of small molecules

Chemical Reactions Analysis

CID 137891057 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions may include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions may result in the replacement of specific functional groups.

Scientific Research Applications

CID 137891057 has a wide range of scientific research applications. In chemistry, it may be used as a reagent or intermediate in the synthesis of more complex molecules. In biology, it could be studied for its interactions with biological macromolecules, such as proteins or nucleic acids. In medicine, the compound might be investigated for its potential therapeutic effects or as a diagnostic tool. Industrial applications could include its use in the production of materials with specific chemical properties.

Mechanism of Action

The mechanism of action of CID 137891057 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the nature of the compound and its targets. For example, the compound may bind to enzymes or receptors, modulating their activity and leading to downstream effects. Understanding the precise mechanism of action requires detailed biochemical studies and experimental data.

Comparison with Similar Compounds

CID 137891057 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may share structural features or functional groups but differ in their specific chemical properties or biological activities. The comparison can help identify the distinct advantages or potential applications of this compound. Some similar compounds might include those with related chemical structures or those that undergo similar types of chemical reactions.